Cas no 1936036-52-0 (2-(trimethylsilyl)methylthiolane-2-carbaldehyde)

• Product Name: 2-(trimethylsilyl)methylthiolane-2-carbaldehyde
• CAS No: 1936036-52-0
• MF: C₉H₁₈OSSi
• MW: 202.389122486115
• CID: 5703309
• PubChem ID: 131050450
• Update Time: 2025-10-31

2-(trimethylsilyl)methylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, tetrahydro-2-[(trimethylsilyl)methyl]-
• 1936036-52-0
• EN300-1622270
• 2-[(Trimethylsilyl)methyl]thiolane-2-carbaldehyde
• 2-(trimethylsilyl)methylthiolane-2-carbaldehyde

• Inchi： 1S/C9H18OSSi/c1-12(2,3)8-9(7-10)5-4-6-11-9/h7H,4-6,8H2,1-3H3
• InChI Key： RUXIMOYDVRVWEQ-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)C[Si](C)(C)C

Computed Properties

• Exact Mass: 202.08476290g/mol
• Monoisotopic Mass: 202.08476290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 255.6±25.0 °C(Predicted)

Additional information on 2-(trimethylsilyl)methylthiolane-2-carbaldehyde

Recent Advances in the Application of 2-(Trimethylsilyl)methylthiolane-2-carbaldehyde (CAS: 1936036-52-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(trimethylsilyl)methylthiolane-2-carbaldehyde (CAS: 1936036-52-0) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic aldehyde, featuring a unique combination of a thiolane ring and a trimethylsilyl group, has demonstrated significant potential in medicinal chemistry applications. Recent studies have highlighted its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of both the aldehyde functionality and the silyl-protected thiol group allows for diverse chemical transformations, making it an attractive scaffold for drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(trimethylsilyl)methylthiolane-2-carbaldehyde as a precursor for the development of cysteine protease inhibitors. The compound's ability to form stable thiohemiacetal intermediates with active site cysteine residues was exploited to create potent inhibitors of cathepsin B, a target implicated in various pathological conditions including cancer metastasis and inflammatory diseases. The study reported IC50 values in the low nanomolar range for several derivatives, with the trimethylsilyl group playing a crucial role in modulating the compounds' pharmacokinetic properties.

Another significant application was reported in ACS Chemical Biology, where the compound served as a linchpin in the synthesis of novel PROTAC (PROteolysis TArgeting Chimera) molecules. The researchers took advantage of the aldehyde group for oxime ligation with aminooxy-containing E3 ligase ligands, while the thiolane ring provided a rigid spacer element. This approach yielded several promising degrader molecules targeting bromodomain-containing proteins, with demonstrated efficacy in cellular models of hematological malignancies.

The synthetic accessibility of 2-(trimethylsilyl)methylthiolane-2-carbaldehyde has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a streamlined, enantioselective synthesis route starting from commercially available thiolane-2-carbaldehyde. The key step involves a copper-catalyzed silylation reaction that proceeds with excellent regio- and stereoselectivity. This development has made the compound more readily available for structure-activity relationship studies and high-throughput screening campaigns.

From a safety and toxicological perspective, preliminary studies indicate that 2-(trimethylsilyl)methylthiolane-2-carbaldehyde exhibits favorable properties for pharmaceutical applications. Metabolic stability studies in human liver microsomes showed slow degradation kinetics, while cytotoxicity screening in HEK293 cells revealed acceptable safety margins at concentrations typically used in biological assays. However, researchers should exercise caution when handling the compound due to its potential reactivity with thiol-containing biomolecules.

Looking forward, the unique structural features of 2-(trimethylsilyl)methylthiolane-2-carbaldehyde position it as a promising scaffold for addressing several current challenges in drug discovery. Its potential applications in covalent inhibitor design, targeted protein degradation, and bioconjugation chemistry are particularly noteworthy. Future research directions may include exploration of its use in antibody-drug conjugates and the development of silyl-based prodrug strategies. As the understanding of its reactivity and biological interactions deepens, this compound is likely to find increasing utility in both academic and industrial pharmaceutical research settings.